Cas no 88449-55-2 (2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]-4-yl ester)
88449-55-2 structure
Product Name:2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]-4-yl ester
CAS No:88449-55-2
MF:C16H26O2
MW:250.376445293427
CID:632443
PubChem ID:20129725
Update Time:2025-04-19
2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]-4-yl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]-4-yl ester
- (4-cyclohexylcyclohexyl) 2-methylprop-2-enoate
- 88449-55-2
- [1,1'-Bi(cyclohexane)]-4-yl 2-methylprop-2-enoate
- SCHEMBL3022237
- DTXSID50602770
-
- Inchi: 1S/C16H26O2/c1-12(2)16(17)18-15-10-8-14(9-11-15)13-6-4-3-5-7-13/h13-15H,1,3-11H2,2H3
- InChI Key: FDQVXLCETZYQEB-UHFFFAOYSA-N
- SMILES: O(C(C(=C)C)=O)C1CCC(CC1)C1CCCCC1
Computed Properties
- Exact Mass: 250.193280068g/mol
- Monoisotopic Mass: 250.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 26.3Ų
2-Propenoic acid, 2-methyl-, [1,1'-bicyclohexyl]-4-yl ester Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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